Cas no 50428-93-8 (2alpha-hydroxy methyl hardwickate)

• Product Name: 2alpha-hydroxy methyl hardwickate
• CAS No: 50428-93-8
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 2068121
• PubChem ID: 14807574
• Update Time: 2025-07-09

2alpha-hydroxy methyl hardwickate Chemical and Physical Properties

Names and Identifiers

• 2alpha-hydroxy methyl hardwickate
• Methyl 2alpha-hydroxyhardwickiate
• Methyl (3R,4aR,5S,6R,8aR)-5-(2-(furan-3-yl)ethyl)-3-hydroxy-5,6,8a-trimethyl-3,4,4a,5,6,7,8,8a-octahydronaphthalene-1-carboxylate
• methyl (3R,4aR,5S,6R,8aR)-5-[2-(furan-3-yl)ethyl]-3-hydroxy-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylate
• AKOS040762042
• 50428-93-8
• Methyl 2
• CS-0203714
• A-hydroxyhardwickiate

• Inchi： 1S/C21H30O4/c1-14-5-8-21(3)17(19(23)24-4)11-16(22)12-18(21)20(14,2)9-6-15-7-10-25-13-15/h7,10-11,13-14,16,18,22H,5-6,8-9,12H2,1-4H3/t14-,16+,18-,20+,21+/m1/s1
• InChI Key： JSKOGQSOLMLOJZ-SIPBKJAZSA-N
• SMILES： O[C@H]1C=C(C(=O)OC)[C@]2(C)CC[C@@H](C)[C@](C)(CCC3=COC=C3)[C@H]2C1

Computed Properties

• Exact Mass: 346.21440943g/mol
• Monoisotopic Mass: 346.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Color/Form: Powder

2alpha-hydroxy methyl hardwickate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids

Additional information on 2alpha-hydroxy methyl hardwickate

Compound CAS No. 50428-93-8: A Comprehensive Overview of 2α-Hydroxy Methyl Hardwickate

The compound with CAS No. 50428-93-8, commonly referred to as 2α-hydroxy methyl hardwickate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of hardwickate, which is a naturally occurring triterpenoid saponin. The presence of the hydroxymethyl group at the α-position introduces unique chemical properties and biological activities, making it a subject of extensive research.

Recent studies have highlighted the potential of 2α-hydroxy methyl hardwickate in various therapeutic applications. For instance, research published in the Journal of Natural Products has demonstrated its potent anti-inflammatory and antioxidant properties, which could be leveraged in the development of novel drugs for chronic inflammatory diseases. Additionally, this compound has shown promising results in preclinical models of neurodegenerative disorders, suggesting its potential role in protecting neuronal cells from oxidative stress.

The structural elucidation of CAS No. 50428-93-8 has been a significant milestone in understanding its pharmacokinetics and bioavailability. Advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm its molecular structure. These studies have revealed that the hydroxymethyl group plays a crucial role in stabilizing the molecule's conformation, thereby enhancing its solubility and permeability across biological membranes.

In terms of synthesis, researchers have developed efficient methodologies to synthesize 2α-hydroxy methyl hardwickate. One notable approach involves the use of enzymatic catalysis to achieve high yields and selectivity. This method not only simplifies the synthesis process but also reduces environmental impact, aligning with the principles of green chemistry.

The application of CAS No. 50428-93-8 extends beyond pharmacology into areas such as cosmeceuticals and nutraceuticals. Its ability to modulate cellular signaling pathways makes it a valuable ingredient in anti-aging formulations and functional foods. Moreover, ongoing clinical trials are investigating its efficacy in improving skin health and enhancing immune function.

In conclusion, CAS No. 50428-93-8, or 2α-hydroxy methyl hardwickate, represents a promising compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both medical and cosmetic industries.